Cas no 5127-73-1 (1-[(2,6-dimethoxyphenyl)(2,4-dimethylphenyl)methyl]proline)

• Product name: 1-[(2,6-dimethoxyphenyl)(2,4-dimethylphenyl)methyl]proline
• CAS No: 5127-73-1
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 1570854
• PubChem ID: 5234824

1-[(2,6-dimethoxyphenyl)(2,4-dimethylphenyl)methyl]proline Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dimethoxyphenyl)(2,4-dimethylphenyl)methyl]proline
• 1-[(2,6-dimethoxyphenyl)-(2,4-dimethylphenyl)methyl]pyrrolidine-2-carboxylic acid
• DTXSID00412083
• 5127-73-1

• Inchi： InChI=1S/C22H27NO4/c1-14-10-11-16(15(2)13-14)21(23-12-6-7-17(23)22(24)25)20-18(26-3)8-5-9-19(20)27-4/h5,8-11,13,17,21H,6-7,12H2,1-4H3,(H,24,25)
• InChI Key： WRDWAJLLKRZUAR-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(C2=C(C=CC=C2OC)OC)N3CCCC3C(=O)O)C

Computed Properties

• Exact Mass: 369.19411
• Monoisotopic Mass: 369.194008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.173
• Boiling Point: 536°C at 760 mmHg
• Flash Point: 277.9°C
• Refractive Index: 1.579
• PSA: 59